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Compound of Interest

Compound Name: 1-Methyl-3-pyrrolidinol

Cat. No.: B022934 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Methyl-3-pyrrolidinol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1-Methyl-3-pyrrolidinol (CAS No: 13220-33-2). The information is compiled from various

safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the

necessary measures to mitigate risks in a laboratory or research setting.

Hazard Identification and Classification
1-Methyl-3-pyrrolidinol is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. It is crucial for personnel to be

aware of these hazards before handling the substance.

The primary hazards are related to its irritant properties and potential harm if ingested.[1][2][3]

It is categorized as a combustible liquid.[2][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Flammable Liquids Category 4 H227: Combustible liquid[2]

Below is a diagram illustrating the key hazard classifications for this chemical.

GHS Hazard Classification for 1-Methyl-3-pyrrolidinol

{1-Methyl-3-pyrrolidinol | CAS: 13220-33-2}

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation H227: Combustible liquid

Click to download full resolution via product page

Caption: GHS Hazard Profile for 1-Methyl-3-pyrrolidinol.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₅H₁₁NO [3][4][5]

Molecular Weight 101.15 g/mol [3][6]

Appearance Colorless or pale yellow liquid [3][7]

Form Liquid [6]

Boiling Point 50-52 °C / 1 mmHg [6]

Density 0.921 g/mL at 25 °C [6]

Flash Point 71 °C (159.8 °F) - closed cup [6]

Refractive Index n20/D 1.464 [6]

Water Solubility No data available

Storage Class 10 - Combustible liquids [6]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and prevent

accidents.

Handling
Ventilation: Handle in a well-ventilated place, preferably under a chemical fume hood to

avoid inhalation of vapor or mist.[1][2][8]

Personal Hygiene: Wash hands and face thoroughly after handling.[4][8] Do not eat, drink, or

smoke in work areas.[1][8]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][4][8] Use

non-sparking tools and take precautionary measures against static discharge.[1][8]

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[1][5] Avoid breathing vapors

or mist.[1][2]
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Storage
Conditions: Store in a cool, dry, and well-ventilated place.[1][2][4]

Container: Keep the container tightly closed.[1][2][8]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and strong acids.[2][8]

Security: Store in a locked-up area.[1][2]

The hierarchy of controls provides a systematic approach to managing safety risks.

Hierarchy of Controls for Chemical Safety

Elimination
(Not Applicable for this substance)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

Click to download full resolution via product page
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Caption: The Hierarchy of Controls applied to handling chemicals.

Exposure Controls and Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are critical for preventing

exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Source

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US).

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Chemical-impermeable gloves

(inspected before use).

Fire/flame resistant and

impervious clothing.

To prevent skin contact which

causes irritation.[1][2][4]

Respiratory Protection

Use a full-face respirator with

appropriate cartridges (e.g.,

type ABEK) if exposure limits

are exceeded or irritation is

experienced. Use under an

approved government

standard like NIOSH (US) or

CEN (EU).

To prevent respiratory tract

irritation from vapors or mists.

[1][2]

Engineering Controls

Handle in a well-ventilated

area. Use a laboratory fume

hood or other local exhaust

ventilation.[5][9] Ensure safety

showers and eye wash

stations are available.[4]

To minimize inhalation of

vapors and provide immediate

decontamination facilities.

First Aid Measures
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Immediate and appropriate first aid is vital in the event of an accidental exposure. Always show

the Safety Data Sheet to the attending medical professional.[2]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[1]

[2]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. Consult a doctor if skin irritation occurs.[1][2][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult

a physician.[1][5]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][2]

The following workflow illustrates the appropriate first aid response.

First Aid Response Workflow

Exposure Occurs

Identify Exposure Route

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Inhalation

Remove contaminated clothing.
Wash with soap and water.

Skin Contact

Rinse with water for 15+ minutes.
Remove contact lenses.

Eye Contact

Rinse mouth.
Do NOT induce vomiting.

Ingestion

Seek Immediate
Medical Attention
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Click to download full resolution via product page

Caption: General workflow for first aid after exposure.

Accidental Release Measures
In the case of a spill, immediate and coordinated action is required to contain the material and

protect personnel and the environment.

Personal Precautions: Evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1]

Avoid breathing vapors and contact with the substance.[1] Wear appropriate personal

protective equipment (see Section 4).[1]

Environmental Precautions: Prevent the substance from entering drains or surface water.[1]

[2]

Containment and Cleanup: Remove all sources of ignition.[1][4] Use spark-proof tools and

explosion-proof equipment.[1][4] Contain the spillage and collect it with non-combustible

absorbent material (e.g., sand, earth, vermiculite).[5] Place the collected material in a

suitable, closed container for disposal.[1][2]

The diagram below outlines the steps for responding to an accidental spill.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Area &
Ensure Ventilation

Remove Ignition Sources

Wear Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Material with
Non-Sparking Tools

Place in Sealed Container
for Disposal

Click to download full resolution via product page

Caption: Step-by-step procedure for handling accidental spills.

Fire-Fighting Measures
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Although classified as a combustible liquid, appropriate measures must be taken in the event of

a fire.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[1][2][4][5]

Unsuitable Media: Using a direct water jet may scatter and spread the fire.[4]

Specific Hazards: Hazardous decomposition products, including carbon oxides and nitrogen

oxides (NOx), may be formed under fire conditions.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Toxicological and Ecological Information
Toxicological Information
Detailed quantitative toxicological data, such as LD50 or LC50 values, are not readily available

in the reviewed safety data sheets.[1][2] The primary toxicological effects are:

Acute Effects: Harmful if swallowed. Causes irritation to the skin, eyes, and respiratory

system.[1][3]

Chronic Effects: No data available regarding carcinogenicity, mutagenicity, or reproductive

toxicity.[1][2]

Ecological Information
There is limited information available on the ecological effects of 1-Methyl-3-pyrrolidinol. It is
advised to prevent its release into the environment, as its impact on aquatic life has not been

thoroughly investigated.[1][2]

Experimental Protocols
The safety data referenced in this guide is typically generated using standardized testing

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals. While the specific experimental
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reports for 1-Methyl-3-pyrrolidinol are not provided in the source documents, the

methodologies would generally include:

Skin Irritation/Corrosion (OECD 404): A test substance is applied to the skin of a test animal

(typically a rabbit) for a set period, and the skin is observed for signs of erythema (redness)

and edema (swelling).

Acute Eye Irritation/Corrosion (OECD 405): The substance is applied to one eye of a test

animal, with the other eye serving as a control. The eyes are examined for effects on the

cornea, iris, and conjunctiva.

Acute Oral Toxicity (OECD 420, 423, or 425): The substance is administered orally to fasted

animals at various dose levels to determine the dosage that causes mortality in 50% of the

test group (LD50).

Flash Point Determination: Standardized methods like the Pensky-Martens closed-cup test

(ASTM D93) or similar closed-cup methods are used to determine the lowest temperature at

which vapors of the material will ignite.

Disposal Considerations
Dispose of 1-Methyl-3-pyrrolidinol and its containers in accordance with all applicable local,

regional, and national regulations.[1][4] It may be possible to burn the chemical in a chemical

incinerator equipped with an afterburner and scrubber.[2] Do not dispose of it via drains or into

the environment.[1][2] Offer surplus and non-recyclable solutions to a licensed disposal

company.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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